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Solubility in Aqueous and Ethanol Solutions

The solubility of magnesium sulfate is highly dependent on both temperature and the solvent composition.

The table below summarizes key quantitative data for easy reference.

Table 1: Solubility of Magnesium Sulfate (MgS0Oa4) in Water [1]

Temperature Solubility (g/100 mL of water)
0°C 26.9
20 °C 35.1
100 °C 50.2

Table 2: Solubility of Anhydrous MgSO4 in Ethanol-Water Mixtures (g/100 g solvent) [2] This data
demonstrates that solubility increases with temperature but decreases significantly as the ethanol

concentration rises.
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Temperature 10% Ethanol 20% Ethanol 30% Ethanol 40% Ethanol 50% Ethanol

15°C

20 °C

25°C

30 °C

35°C

40 °C

45 °C

50 °C

~19.5 ~12.5 ~8.0 ~5.2 ~3.3
~20.5 ~13.2 ~8.5 ~5.5 ~3.5
~21.5 ~14.0 ~9.0 ~5.8 ~3.7
~22.5 ~14.8 ~9.5 ~6.2 ~3.9
~23.5 ~15.6 ~10.1 ~6.5 ~4.1
~24.5 ~16.4 ~10.6 ~6.9 ~4.3
~25.5 ~17.2 ~11.2 ~7.2 ~4.5
~26.5 ~18.0 ~11.8 ~7.6 ~4.7

Detailed Experimental Protocol: Solvent Crystallization

This method is effective for removing magnesium ions from solutions like zinc electrolytic waste [2].

e Materials Preparation

Analytical Grade Chemicals: Anhydrous MgSOa, anhydrous ethanol.

Equipment: Thermostatic water bath or incubator (temperature range 15-50 °C, accuracy +0.1
°C), magnetic stirrer, analytical balance, vacuum filtration setup, drying oven.

Solution Preparation: Prepare ethanol-water mixtures at precise concentrations (e.g., 10%,
20%, 30%, 40%, 50%).

¢ Dissolution Equilibrium Procedure

Place a known volume (e.g., 50 mL) of the ethanol-water solvent into a sealed vial.

Maintain the vial at a constant target temperature (e.g., 25 °C) in the water bath.

Gradually add an excess of anhydrous MgSOa to the solvent under constant magnetic stirring
until undissolved salt remains, indicating saturation.

Maintain equilibrium conditions for at least 12 hours to ensure a stable saturated solution.
Sample the clear supernatant solution, and analyze it to determine the concentration of
dissolved MgSOea.
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e Data Correlation

o The experimental solubility data can be fitted to thermodynamic models like the Apelblat
equation or the Van't Hoff-Jouyban-Acree model for predicting solubility under other
conditions [2].

Troubleshooting Guide & FAQs

Q1: Why does my magnesium sulfate solution not crystallize upon cooling, even when it seems
supersaturated? A: This is often due to the formation of metastable solutions. Magnesium sulfate can
form several hydrates (e.g., heptahydrate, hexahydrate, starkeyite), and the kinetic pathway may favor a less

stable, more soluble form that resists crystallization. To overcome this:

¢ Seed the solution: Introduce a small crystal of the desired hydrate to induce nucleation.

e Scratch the glass: Use a glass rod to gently scratch the inner surface of the beaker to provide
nucleation sites.

e Patiently evaporate: Slowly allow for solvent evaporation at a constant temperature to gradually
increase supersaturation.

Q2: The hydrate form of my crystallized product is not what I expected based on the temperature.
What could be wrong? A: The presence of metastable hydrates is common. For instance, starkeyite
(MgS04-4H20) can form more easily than the stable kieserite (MgSO4-H20) during the dehydration of
higher hydrates [3]. The phase diagram is complex, and the final product can be influenced by:

¢ Humidity: The relative humidity (RH) in your lab can stabilize different hydrates.

¢ Dehydration/Hydration History: The pathway (e.g., cooling from a solution vs. dehydrating a solid)
affects the outcome.

e Impurities: Other ions in the solution can shift phase boundaries.

Q3: How can I reliably isolate a specific hydrate of magnesium sulfate? A: Controlling temperature and

water activity is key.

e For Epsom salt (MgS0a4-7H20): Crystallize from an aqueous solution at room temperature or below
[1].

e For Kieserite (MgS0a4-H20): Gently heat the heptahydrate to about 120°C [1].

e Consult a detailed phase diagram for the MgSO4—H20 system, noting that some hydrates have well-
defined stability fields, while others form metastably.
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Visualizing Hydrate Transitions and Experimental Flow

The following diagrams, generated with Graphviz, illustrate the relationships between different magnesium

sulfate hydrates and the experimental workflow for solubility optimization.

Diagram 1: MgSO4 Hydrate Transition Pathways. This chart shows the temperature-driven pathways

between common magnesium sulfate hydrates, including stable and metastable transitions.
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Diagram 2: Solubility Optimization Workflow. This flowchart outlines the key decision points and steps in

the experimental process for optimizing magnesium sulfate crystallization.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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